Cas no 90724-49-5 (1-(3-methyl-1,2-thiazol-5-yl)ethan-1-one)

• Product Name: 1-(3-methyl-1,2-thiazol-5-yl)ethan-1-one
• CAS No: 90724-49-5
• MF: C₆H₇NOS
• MW: 141.190880060196
• MDL: MFCD22070871
• CID: 995044
• PubChem ID: 82418072
• Update Time: 2025-05-21

1-(3-methyl-1,2-thiazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ketone, methyl 3-methyl-5-isothiazolyl (7CI)
• 1-(3-methyl-1,2-thiazol-5-yl)ethan-1-one
• EN300-1180075
• 1-(3-Methyl-isothiazol-5-yl)-ethanone
• 90724-49-5
• Z1416183275
• 1-(3-methyl-1.2-thiazol-5-yl)ethan-1-one
• MFCD22070871
• 1-(3-methylisothiazol-5-yl)ethanone
• 1-(3-METHYL-1,2-THIAZOL-5-YL)ETHANONE
• AKOS022718269

• MDL： MFCD22070871
• Inchi： 1S/C6H7NOS/c1-4-3-6(5(2)8)9-7-4/h3H,1-2H3
• InChI Key： AZTCKFIGYKOLKV-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 141.02483502g/mol
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(3-methyl-1,2-thiazol-5-yl)ethan-1-one

Comprehensive Overview of 1-(3-methyl-1,2-thiazol-5-yl)ethan-1-one (CAS No. 90724-49-5)

1-(3-methyl-1,2-thiazol-5-yl)ethan-1-one, with the CAS number 90724-49-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its thiazole ring structure, is a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in its potential applications, particularly in drug discovery and development, due to its unique chemical properties.

The thiazole moiety in 1-(3-methyl-1,2-thiazol-5-yl)ethan-1-one is a critical feature that contributes to its reactivity and functionality. Thiazoles are known for their presence in biologically active molecules, making this compound a valuable building block for designing new therapeutic agents. Recent studies highlight its role in the synthesis of antimicrobial and anti-inflammatory compounds, aligning with the growing demand for novel treatments in the pharmaceutical industry.

One of the key advantages of 1-(3-methyl-1,2-thiazol-5-yl)ethan-1-one is its stability under various reaction conditions, which makes it a preferred choice for multi-step synthetic processes. Its methyl and acetyl functional groups further enhance its utility in organic transformations. This compound is often utilized in heterocyclic chemistry, where it serves as a precursor for more complex structures, including those used in crop protection agents and pharmaceutical intermediates.

In the context of current market trends, the demand for 1-(3-methyl-1,2-thiazol-5-yl)ethan-1-one is driven by its applications in green chemistry and sustainable manufacturing. As industries shift toward environmentally friendly practices, this compound's role in reducing waste and improving reaction efficiency has become increasingly relevant. Researchers are also exploring its potential in catalysis and material science, where its unique properties could lead to breakthroughs in energy storage and nanotechnology.

From a regulatory perspective, 1-(3-methyl-1,2-thiazol-5-yl)ethan-1-one is compliant with global safety standards, making it a viable option for large-scale production. Its synthesis and handling protocols are well-documented, ensuring safe usage in laboratory and industrial settings. This aspect is particularly important for companies looking to integrate this compound into their research and development pipelines without regulatory hurdles.

For those seeking detailed technical information, the physical and chemical properties of 1-(3-methyl-1,2-thiazol-5-yl)ethan-1-one include a molecular weight of 141.18 g/mol, a melting point range of 45-50°C, and solubility in common organic solvents such as ethanol and dichloromethane. These properties make it compatible with a wide range of experimental conditions, further broadening its applicability.

In summary, 1-(3-methyl-1,2-thiazol-5-yl)ethan-1-one (CAS No. 90724-49-5) is a compound of significant interest due to its structural features and diverse applications. Its role in drug discovery, agrochemical development, and advanced material synthesis positions it as a key player in modern chemistry. As research continues to uncover new uses for this molecule, its importance in scientific and industrial communities is expected to grow.